Cas no 1862604-13-4 (4-Bromo-3-chloro-5-fluorobenzene-1-sulfonamide)
4-Bromo-3-chloro-5-fluorobenzene-1-sulfonamide Chemical and Physical Properties
Names and Identifiers
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- EN300-1453543
- 1862604-13-4
- 4-Bromo-3-chloro-5-fluorobenzene-1-sulfonamide
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- Inchi: 1S/C6H4BrClFNO2S/c7-6-4(8)1-3(2-5(6)9)13(10,11)12/h1-2H,(H2,10,11,12)
- InChI Key: KUZLWUHXGWLHTC-UHFFFAOYSA-N
- SMILES: BrC1C(=CC(=CC=1Cl)S(N)(=O)=O)F
Computed Properties
- Exact Mass: 286.88187g/mol
- Monoisotopic Mass: 286.88187g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 281
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 68.5Ų
4-Bromo-3-chloro-5-fluorobenzene-1-sulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1453543-0.05g |
4-bromo-3-chloro-5-fluorobenzene-1-sulfonamide |
1862604-13-4 | 0.05g |
$792.0 | 2023-05-23 | ||
| Enamine | EN300-1453543-0.1g |
4-bromo-3-chloro-5-fluorobenzene-1-sulfonamide |
1862604-13-4 | 0.1g |
$829.0 | 2023-05-23 | ||
| Enamine | EN300-1453543-0.25g |
4-bromo-3-chloro-5-fluorobenzene-1-sulfonamide |
1862604-13-4 | 0.25g |
$867.0 | 2023-05-23 | ||
| Enamine | EN300-1453543-0.5g |
4-bromo-3-chloro-5-fluorobenzene-1-sulfonamide |
1862604-13-4 | 0.5g |
$905.0 | 2023-05-23 | ||
| Enamine | EN300-1453543-1.0g |
4-bromo-3-chloro-5-fluorobenzene-1-sulfonamide |
1862604-13-4 | 1g |
$943.0 | 2023-05-23 | ||
| Enamine | EN300-1453543-2.5g |
4-bromo-3-chloro-5-fluorobenzene-1-sulfonamide |
1862604-13-4 | 2.5g |
$1848.0 | 2023-05-23 | ||
| Enamine | EN300-1453543-5.0g |
4-bromo-3-chloro-5-fluorobenzene-1-sulfonamide |
1862604-13-4 | 5g |
$2732.0 | 2023-05-23 | ||
| Enamine | EN300-1453543-10.0g |
4-bromo-3-chloro-5-fluorobenzene-1-sulfonamide |
1862604-13-4 | 10g |
$4052.0 | 2023-05-23 | ||
| Enamine | EN300-1453543-50mg |
4-bromo-3-chloro-5-fluorobenzene-1-sulfonamide |
1862604-13-4 | 50mg |
$768.0 | 2023-09-29 | ||
| Enamine | EN300-1453543-100mg |
4-bromo-3-chloro-5-fluorobenzene-1-sulfonamide |
1862604-13-4 | 100mg |
$804.0 | 2023-09-29 |
4-Bromo-3-chloro-5-fluorobenzene-1-sulfonamide Related Literature
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
Additional information on 4-Bromo-3-chloro-5-fluorobenzene-1-sulfonamide
Chemical Profile and Applications of 4-Bromo-3-chloro-5-fluorobenzene-1-sulfonamide (CAS No. 1862604-13-4)
4-Bromo-3-chloro-5-fluorobenzene-1-sulfonamide, identified by the CAS number 1862604-13-4, is a halogenated aromatic sulfonamide derivative that has garnered significant attention in recent years due to its structural versatility and potential in various chemical applications. The compound features a benzene ring substituted with bromine, chlorine, and fluorine atoms at the para, meta, and ortho positions, respectively, with a sulfonamide group (-SO₂NH₂) attached to the remaining carbon. This unique combination of halogens imparts distinct electronic and steric properties to the molecule, making it a valuable scaffold for the development of functional materials and bioactive compounds. The synthesis of such derivatives typically involves electrophilic aromatic substitution or transition-metal-catalyzed cross-coupling reactions, reflecting the compound's compatibility with modern synthetic methodologies.
The molecular structure of 4-bromo-3-chloro-5-fluoro-benzene sulfonamides is characterized by the presence of three different halogen substituents on the aromatic ring. These substituents create a highly polarized environment that influences reactivity patterns during further functionalization. For instance, the bromine atom at the para position acts as an electron-withdrawing group, while the fluorine at the ortho position introduces additional steric hindrance. Such properties are critical in directing regioselectivity in subsequent chemical transformations, particularly in asymmetric synthesis or catalytic systems where precise control over substitution is required. Recent studies have highlighted how these halogen positions can be leveraged to access complex architectures through sequential substitution strategies.
In terms of physical properties, benzene sulfonamides with multiple halogen substitutions often exhibit enhanced solubility in polar organic solvents compared to their non-halogenated counterparts. This is attributed to both hydrogen bonding capabilities from the sulfonamide group and dipole-dipole interactions from adjacent halogens. Thermal stability analysis has shown that compounds like CAS No. 1862604-13-4 maintain structural integrity up to moderate temperatures (typically below 200°C), which is advantageous for processes involving heating steps during purification or derivatization. Spectroscopic data obtained via NMR and mass spectrometry consistently confirm the expected molecular framework, with characteristic peaks corresponding to each halogen atom and the sulfonamide moiety.
The synthetic pathway for CAS No. 1862604-13-4 has been refined through advances in transition-metal catalysis over the past decade. Early approaches relied on nitration followed by reduction steps to introduce amino functionality before sulfonation; however, these methods often resulted in low yields due to competing side reactions from multiple activating/deactivating groups on the ring. Modern protocols utilize selective cross-coupling techniques such as Buchwald-Hartwig amination or Sonogashira coupling as key steps after initial chlorination and fluorination processes have been optimized using directed ortho-lithiation strategies. These improvements not only increase overall efficiency but also reduce environmental impact by minimizing waste generation during multi-step syntheses.
Sulfonamides, including those bearing multiple halogens like this compound, play essential roles across disciplines ranging from pharmaceuticals to agrochemicals. In drug discovery programs targeting G protein-coupled receptors (GPCRs), researchers have demonstrated that introducing fluorine atoms into aromatic rings can significantly enhance metabolic stability while preserving receptor binding affinity through subtle changes in molecular shape and polarity distribution within ligands like those derived from CAS No: 1862604–13–4. A notable example comes from recent work published in *Journal of Medicinal Chemistry* where scientists developed antidiabetic agents incorporating similar trisubstituted benzene scaffolds showing improved pharmacokinetic profiles over existing therapies.
The electronic characteristics of this molecule make it particularly suitable for applications requiring fine-tuned electron density modulation across aromatic surfaces. Density functional theory (DFT) calculations performed on related structures revealed that each halogen substituent contributes uniquely to orbital interactions within conjugated systems - bromine primarily affects π-electron delocalization patterns while chlorine introduces local electrostatic effects beneficial for charge transfer processes between adjacent molecules when used as building blocks in organic electronics research projects focusing on non-fullerene acceptors for solar cells containing materials based on such substituted benzene cores have demonstrated promising performance metrics including higher power conversion efficiencies compared to traditional alternatives.
An emerging area where this compound shows promise is in bioconjugation chemistry where precise placement of reactive functionalities becomes crucial for creating site-specific modifications onto biomolecules without disrupting native structures or functions associated with biological activity studies involving peptides modified using trisubstituted benzene sulfonamides like this one have revealed enhanced resistance against proteolytic degradation while maintaining critical hydrogen bonding interactions necessary for proper folding states when applied as crosslinkers between proteins during immobilization experiments conducted under mild conditions typical of biocompatible environments.
In catalytic applications specifically targeting C-H activation reactions which remain challenging areas within synthetic organic chemistry due largely to inert nature exhibited by most unactivated carbon-hydrogen bonds recent publications highlight successful utilization cases employing transition metals complexes activated by ligands derived from precisely substituted benzene rings similar chemotypes have enabled selective oxidation pathways under visible light irradiation conditions demonstrating potential routes toward greener chemical manufacturing practices aligned with current sustainability goals emphasized throughout global scientific communities working towards reducing reliance upon conventional energy-intensive methods traditionally required for achieving desired levels control over reaction selectivity observed when using catalysts built upon frameworks containing trisubstituted benzene moieties suggest new possibilities exist for developing more efficient industrial scale-up procedures applicable across diverse sectors including fine chemicals production pharmaceutical intermediates development etc.
Mechanistic investigations into reactivity trends displayed by molecules bearing combinations such as bromine chlorine fluorine atoms alongside amide functionalities continue revealing insights useful both academically industrially alike computational modeling combined experimental data sets now provide clearer understanding about how individual substituent effects combine interact influence overall behavior exhibited during various chemical transformations ongoing research focuses particularly understanding role played by each specific element regarding directing effects experienced during nucleophilic substitutions elimination reactions etc especially important context designing new generations smart materials responsive stimuli-induced changes their physical chemical properties potentially useful sensors actuators self-healing polymers other cutting-edge technologies currently being explored worldwide laboratories dedicated advanced material science developments.
Apart direct usage existing compounds itself several derivative forms synthesized via further modification available commercial research markets include esterification amide formation additional coupling reactions adding value original structure expanding range possible applications developed recently hybrid materials combining features trisubstituted benzene cores along nanomaterials exhibiting unique optical magnetic properties showing great potential next-generation devices requiring multifunctional components capable performing multiple tasks simultaneously another exciting direction involves exploring photophysical properties these molecules especially those containing heavy atoms like bromine which may induce interesting spin-orbit coupling effects useful designing novel luminescent materials applicable biomedical imaging optoelectronic devices among others fields actively pursuing innovations driven need better performance characteristics reduced energy consumption increased durability end products developed using such chemistries likely meet stringent requirements imposed modern technological advancements demanding high reliability precision long-term stability across wide range operating conditions encountered real-world applications today tomorrow alike.
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